5,6-dichloro-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
Overview
Description
5,6-Dichloro-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, commonly known as 5,6-DCP, is a heterocyclic compound with a wide range of applications in scientific research. It is a derivative of the isoindole-1,3-dione family and is commonly used as a synthetic intermediate in the synthesis of heterocyclic compounds, such as quinolines and isoindolines. 5,6-DCP is also used in the production of pharmaceuticals and in the synthesis of biologically active compounds.
Scientific Research Applications
5,6-DCP is used in a variety of scientific research applications. It is used as a starting material in the synthesis of heterocyclic compounds, such as quinolines and isoindolines. 5,6-DCP is also used in the production of pharmaceuticals and in the synthesis of biologically active compounds, such as antifungal and antiviral agents. Additionally, 5,6-DCP is used in the synthesis of fluorescent probes and in the synthesis of organic light-emitting diodes (OLEDs).
Mechanism of Action
The mechanism of action of 5,6-DCP is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme aldose reductase, which is involved in the metabolism of carbohydrates. Additionally, 5,6-DCP is thought to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5,6-DCP are not fully understood. However, it is believed that the compound may have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, 5,6-DCP is thought to have potential therapeutic applications in the treatment of diabetes, obesity, and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 5,6-DCP in lab experiments include its availability, low cost, and high reactivity. Additionally, it is relatively easy to synthesize and can be used in a variety of synthetic reactions. However, there are some limitations to using 5,6-DCP in lab experiments, such as its low solubility in water and its potential toxicity.
Future Directions
The potential future directions for 5,6-DCP include further research into its mechanism of action, biochemical and physiological effects, and therapeutic applications. Additionally, research into the synthesis of novel derivatives of 5,6-DCP could lead to the development of new compounds with improved biological activities. Furthermore, research into the use of 5,6-DCP in the synthesis of fluorescent probes and OLEDs could lead to new applications in the fields of photonics and display technology.
Synthesis Methods
5,6-DCP can be synthesized using a variety of methods. One of the most common methods is the reaction of 2,6-dichloro-3-pyridine with ethyl chloroformate in the presence of triethylamine. This reaction produces the desired 5,6-DCP product in a high yield. Another method of synthesis is the reaction of 2,6-dichloro-3-pyridine with ethyl acetoacetate in the presence of triethylamine, which produces 5,6-DCP in a moderate yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-dichloro-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione involves the reaction of 2,3-dihydro-1H-isoindole-1,3-dione with 2,6-dioxopiperidine-3-carboxylic acid chloride in the presence of a base, followed by chlorination of the resulting product.", "Starting Materials": [ "2,3-dihydro-1H-isoindole-1,3-dione", "2,6-dioxopiperidine-3-carboxylic acid chloride", "Base (e.g. triethylamine)", "Chlorinating agent (e.g. thionyl chloride)" ], "Reaction": [ "Step 1: 2,3-dihydro-1H-isoindole-1,3-dione is reacted with 2,6-dioxopiperidine-3-carboxylic acid chloride in the presence of a base (e.g. triethylamine) to form the intermediate product.", "Step 2: The intermediate product is then chlorinated using a chlorinating agent (e.g. thionyl chloride) to yield the final product, 5,6-dichloro-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione." ] } | |
CAS RN |
2648939-40-4 |
Molecular Formula |
C13H8Cl2N2O4 |
Molecular Weight |
327.1 |
Purity |
95 |
Origin of Product |
United States |
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